2-Amino-2-(4-bromo-3-fluorophenyl)acetic acid

Catalog No.
S15834537
CAS No.
M.F
C8H7BrFNO2
M. Wt
248.05 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Amino-2-(4-bromo-3-fluorophenyl)acetic acid

Product Name

2-Amino-2-(4-bromo-3-fluorophenyl)acetic acid

IUPAC Name

2-amino-2-(4-bromo-3-fluorophenyl)acetic acid

Molecular Formula

C8H7BrFNO2

Molecular Weight

248.05 g/mol

InChI

InChI=1S/C8H7BrFNO2/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)

InChI Key

XISOCCCFBFOIBA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(C(=O)O)N)F)Br

2-Amino-2-(4-bromo-3-fluorophenyl)acetic acid (CAS 1270328-97-6) is a highly specialized, non-natural phenylglycine derivative designed for advanced peptidomimetic synthesis and small-molecule drug discovery. By incorporating a rigid alpha-amino acid backbone alongside a di-halogenated aromatic ring, this compound serves as a dual-purpose precursor [1]. The 4-bromo substituent provides a reliable handle for transition-metal-catalyzed cross-coupling reactions, while the adjacent 3-fluoro group modulates the electronic environment, lowering the pKa of the ring and enhancing metabolic stability [2]. For procurement teams and synthetic chemists, this specific substitution pattern offers a pre-functionalized scaffold that eliminates the need for multi-step, low-yield halogenations of standard phenylglycine derivatives.

Research Fit

A
Building block type
Halogenated phenylglycine with orthogonal Br (cross-coupling) and F (bioisostere) reactivity
C
Chiral procurement
Enantiopure (S)-form commercially available for stereocontrolled peptide and peptidomimetic synthesis
S
Supply reliability
Multi-vendor stocking supports long-term medicinal chemistry programs without single-source risk

Substituting 2-amino-2-(4-bromo-3-fluorophenyl)acetic acid with generic phenylglycine or mono-halogenated analogs (e.g., 4-bromophenylglycine) compromises both synthetic versatility and downstream pharmacokinetic performance. Unsubstituted phenylglycine lacks the necessary reactive sites for late-stage diversification via cross-coupling [1]. While 4-bromophenylglycine permits cross-coupling, it lacks the electron-withdrawing 3-fluoro substituent, resulting in higher activation energies for palladium-catalyzed oxidative addition and increased susceptibility to cytochrome P450-mediated aromatic oxidation [2]. Attempting to introduce the fluorine atom post-synthetically onto a complex peptide or API framework is synthetically prohibitive, making the procurement of this exact di-halogenated building block critical for efficient, high-yield workflows.

Substitution Risk

pKₐ shift
Target: meta-F lowers pKₐ, altering ionization profile and chromatographic retention
Non‑fluorinated analog: higher pKₐ; pH‑dependent behavior and salt formation differ, requiring re‑optimisation
Density
Target: higher molecular density affects crystal packing and gravimetric resin loading in SPPS
Analog: ~4.6% lower density; substitution leads to systematic mass error in solid‑phase synthesis
Br position
Target: para‑Br enables faster oxidative addition in Pd‑catalysed cross‑coupling
Regioisomer (3‑Br‑4‑F): meta‑Br may require higher catalyst loading and longer reaction times

Accelerated Cross-Coupling Kinetics via Fluorine-Induced Electronic Activation

The presence of the highly electron-withdrawing 3-fluoro group adjacent to the bromine atom significantly alters the reactivity of the C-Br bond. In class-level comparisons of substituted bromoarenes, ortho-fluoro substitution decreases the electron density at the reactive site, lowering the activation energy for palladium oxidative addition. This typically results in a 2- to 5-fold increase in reaction rates for Suzuki-Miyaura and Buchwald-Hartwig couplings compared to unfluorinated 4-bromophenyl analogs [1]. This kinetic advantage allows for milder reaction temperatures (e.g., 40–60 °C instead of >80 °C), which is critical for preventing the racemization of the epimerization-prone phenylglycine alpha-carbon during late-stage functionalization [2].

Evidence DimensionRelative rate of Pd-catalyzed oxidative addition / cross-coupling
Target Compound Data4-bromo-3-fluorophenyl derivatives (incorporating ortho-fluoro electronic activation)
Comparator Or Baseline4-bromophenyl derivatives (lacking fluoro activation)
Quantified Difference2x to 5x acceleration in coupling rates; enables coupling at 20-40 °C lower temperatures
ConditionsPalladium-catalyzed cross-coupling conditions (e.g., Suzuki-Miyaura) in solution or solid-phase peptide synthesis

Enables high-yield late-stage functionalization of sensitive peptide intermediates without inducing alpha-carbon racemization.

pKₐ depression
Predicted
Target pKₐ 1.61 ± 0.10 vs. non‑fluorinated 1.81 ± 0.10 (ΔpKₐ −0.20)
Meta‑F inductive effect strengthens acidity, shifting carboxylate/carboxylic acid ratio at physiological pH
Predicted via ACD/Labs Percepta; experimental validation may refine the shift magnitude

Enhanced Metabolic Stability and Lipophilicity Tuning

For drug discovery applications, the exact 4-bromo-3-fluoro substitution pattern provides dual pharmacokinetic benefits over mono-halogenated baselines. The introduction of the fluorine atom predictably increases the lipophilicity (clogP) of the aromatic system by approximately 0.2 to 0.4 units, enhancing membrane permeability for peptidomimetics [1]. Furthermore, the strong C-F bond blocks metabolic soft spots on the phenyl ring, significantly reducing susceptibility to CYP450-mediated oxidation. Class-level pharmacokinetic models demonstrate that such fluorination can extend the in vitro microsomal half-life of aromatic building blocks by >50% compared to their unfluorinated counterparts [2].

Evidence DimensionLipophilicity (clogP) and microsomal stability
Target Compound Data3-fluoro-4-bromo substituted aromatic core
Comparator Or Baseline4-bromo substituted core (unfluorinated)
Quantified Difference~0.2-0.4 unit increase in clogP; >50% extension in in vitro metabolic half-life
ConditionsIn silico clogP calculation and standard human liver microsome (HLM) stability assays

Reduces downstream attrition in drug development by pre-installing metabolic resistance and improving membrane permeability directly into the building block.

Density distinction
Predicted
Target 1.750 ± 0.06 g·cm⁻³ vs. non‑fluorinated 1.673 ± 0.06 g·cm⁻³ (+0.077 g·cm⁻³)
Fluorine incorporation increases packing density, relevant for resin‑loading accuracy in SPPS
Standard temperature/pressure prediction; verify with experimental pycnometry if critical

Conformational Rigidity and Proteolytic Resistance

The phenylglycine core of 2-amino-2-(4-bromo-3-fluorophenyl)acetic acid inherently restricts the conformational flexibility of peptide backbones compared to standard amino acids like phenylalanine. The absence of a beta-methylene group directly couples the bulky, di-halogenated aromatic ring to the alpha-carbon, severely limiting the available Ramachandran dihedral angles [1]. This steric bulk, combined with the unnatural side chain, renders peptides incorporating this residue highly resistant to enzymatic cleavage. Compared to natural aromatic amino acids, unnatural phenylglycine derivatives typically exhibit a >10-fold increase in half-life against standard proteases (e.g., chymotrypsin or pepsin) [2].

Evidence DimensionResistance to enzymatic degradation (proteolytic half-life)
Target Compound DataUnnatural phenylglycine derivative
Comparator Or BaselineNatural aromatic amino acids (e.g., L-Phenylalanine)
Quantified Difference>10-fold increase in proteolytic half-life
ConditionsIn vitro protease incubation assays (e.g., chymotrypsin, pepsin)

Ensures that therapeutic peptides synthesized with this compound maintain structural integrity and bioactivity in vivo.

Cross‑coupling reactivity
Class‑level inference
Target: para‑Br (lower steric hindrance) for Suzuki–Miyaura; Regioisomer: meta‑Br, distinct electronic/steric environment
Para‑Br typically enables faster oxidative addition; regioisomer may prolong reactions
Class‑level trend from aryl bromide series; direct kinetic data for these specific substrates not available
MS isotopic fingerprint
Class‑level
[M+H]⁺ m/z 248/250, 1:1 doublet (⁷⁹Br/⁸¹Br) vs. non‑fluorinated 230/232 or chloro‑fluoro 204/206
Unique dual‑halogen pattern enables unambiguous LC‑MS identification without HRMS
Based on natural isotopic abundances; verify with experimental MS under intended instrument conditions
(S)-enantiomer supply
Catalogue survey
Target (S)-form: ≥3 stocking vendors (AKSci, Leyan, Bidepharm); Regioisomer (S)-form: ~1–2 vendors, limited stock
Multi‑vendor availability reduces supply risk for chiral SAR programs
Inventory as of early 2026; confirm current stock levels before ordering
Oxazolidinone scaffold
Supporting evidence
4‑Br‑3‑F motif validated in linezolid intermediate (R)‑3‑(4‑bromo‑3‑fluorophenyl)‑5‑(hydroxymethyl)oxazolidin‑2‑one
Matches industrial synthetic route; regioisomer lacks equivalent precedent in this drug class
Precedent supports selection for oxazolidinone‑mimetic research; not a clinical efficacy claim

Late-Stage Diversification of Peptides via Solid-Phase Cross-Coupling

The 4-bromo substituent serves as an effective handle for on-resin Suzuki-Miyaura or Sonogashira cross-coupling reactions. Because the adjacent 3-fluoro group electronically activates the C-Br bond, chemists can perform these couplings under milder conditions, preserving the integrity of the peptide backbone and avoiding epimerization of the sensitive phenylglycine alpha-carbon [1].

Synthesis of Conformationally Restricted Peptidomimetics

The rigid phenylglycine backbone restricts the conformational space of the resulting peptide, making it highly valuable for stabilizing specific secondary structures (e.g., beta-turns or alpha-helices) required for binding to challenging protein-protein interaction (PPI) targets. The added bulk of the di-halogenated ring further locks the desired bioactive conformation [2].

Development of 19F-NMR Probes for Target Engagement Studies

The 3-fluoro substituent provides a distinct, highly sensitive 19F-NMR signal. This allows researchers to use the incorporated amino acid as a non-perturbing structural probe to monitor peptide folding, conformational dynamics, and real-time target engagement in complex biological mixtures without the need for bulky fluorescent tags [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
SPPS with orthogonal reactivity
Orthogonal halogen pattern: para‑Br for on‑resin cross‑coupling, meta‑F as inert electron‑withdrawing group
Fmoc‑SPPS compatibility; density‑adjusted resin‑loading calculations; reactivity under Pd catalysis
Chiral oxazolidinone SAR
Enantiopure (S)‑form with multi‑vendor supply; identical halogen pattern to linezolid intermediate
Stereochemical consistency via chiral QC; MS isotopic pattern for reaction tracking; synthetic route fidelity
Lead optimisation via pKₐ tuning
Meta‑fluorine‑mediated pKₐ modulation relative to non‑fluorinated analogs
Predicted pKₐ shift impact on ionisation, solubility, and permeability; avoid regioisomer over‑acidification risk
Analytical MS reference standard
Unique Br/F dual‑halogen isotopic signature (1:1 doublet, Δm/z 2)
LC‑MS/MS method selectivity verification; system suitability with unambiguous analyte identification

XLogP3

-0.9

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

246.96442 g/mol

Monoisotopic Mass

246.96442 g/mol

Heavy Atom Count

13

Explore Compound Types